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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylundecanal, also known as aldehyde C-12 MNA or methyl nonyl acetaldehyde, is a
pivotal synthetic aliphatic aldehyde in the fragrance industry. Its unique olfactory profile has
secured its place as a classic and versatile ingredient in a wide array of perfumes, most notably
as a key component of the iconic Chanel No. 5.[1] This document provides detailed application
notes and experimental protocols for researchers, scientists, and drug development
professionals interested in the specific perfume notes created by 2-Methylundecanal, its
analytical quantification, sensory evaluation, and the underlying olfactory mechanisms.

Naturally occurring in kumquat peel oil, 2-Methylundecanal possesses a complex scent profile
characterized by a waxy, fatty, and slightly herbaceous initial impression that, upon dilution,
blossoms into a pleasant floral note with nuances of orange, ambergris, honey, and nuts.[1][2]
Its ability to impart a clean, fresh, and powerful lift to fragrance compositions makes it an
indispensable tool for perfumers.[3]

These application notes will delve into the chemical and physical properties of 2-
Methylundecanal, its contribution to aldehydic perfume notes, protocols for its analysis and
sensory evaluation, and a discussion of the olfactory signaling pathways involved in its
perception.
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Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-Methylundecanal is essential
for its effective application in fragrance formulations and for the development of analytical
methodologies.

Property Value Reference
Molecular Formula C12H240 [1]
Molecular Weight 184.32 g/mol [1]
CAS Number 110-41-8 [1]
Appearance Colorless to pale yellow liquid [1]

_ Waxy, fatty, floral, citrus,
Odor Profile [4]
amber, mossy

Boiling Point 171 °C [1]
Density 0.8303 g/cm?3 [1]
Refractive Index 1.432 [1]

B Soluble in ethanol and organic
Solubility ] ] [1]
solvents; insoluble in water.

Role in Creating Specific Perfume Notes

2-Methylundecanal is a cornerstone of the "aldehydic"” fragrance family. Aldehydic notes are
synthetic aromas that provide a sparkling, effervescent, and often clean or soapy quality to
perfumes. They are rarely used as the main theme but rather to enhance and provide lift to
other notes, particularly florals.

Key Contributions of 2-Methylundecanal to Perfume Compositions:

o Top Note Enhancement: It provides a powerful initial "lift" or "sparkle" to the top notes of a
fragrance, creating a memorable first impression.
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» Floral Bouquet Accentuation: 2-Methylundecanal blends exceptionally well with floral notes
like rose, jasmine, and lily of the valley, amplifying their natural brightness and adding a
clean, sophisticated nuance.

o Creation of Abstract Scents: Its synthetic nature allows perfumers to create abstract and
modern fragrances that are not strictly imitations of natural scents.

 Increased Sillage and Diffusion: The volatility of 2-Methylundecanal contributes to a
fragrance's sillage (the trail it leaves) and its overall diffusion.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) for
Quantitative Analysis

This protocol outlines the quantitative analysis of 2-Methylundecanal in a perfume solution.
Objective: To determine the concentration of 2-Methylundecanal in a fragrance sample.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

e Capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 pm film thickness)

e Helium (carrier gas)

e 2-Methylundecanal standard (=98% purity)

o Ethanol (GC grade)

¢ Volumetric flasks and pipettes

e Autosampler vials

Procedure:

» Standard Solution Preparation:
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o Prepare a stock solution of 2-Methylundecanal (1000 pug/mL) in ethanol.

o Create a series of calibration standards by serially diluting the stock solution to
concentrations of 1, 5, 10, 50, and 100 pg/mL in ethanol.

e Sample Preparation:

o Dilute the perfume sample with ethanol to an estimated concentration within the calibration
range. A 1:100 dilution is a typical starting point.

o GC-MS Parameters:
o Inlet Temperature: 250°C
o Injection Volume: 1 pL (splitless mode)
o Oven Temperature Program:
= Initial temperature: 60°C, hold for 2 minutes
= Ramp to 180°C at 10°C/min
» Ramp to 280°C at 20°C/min, hold for 5 minutes
o Carrier Gas Flow: 1.0 mL/min (constant flow)
o MS Transfer Line Temperature: 280°C
o lon Source Temperature: 230°C
o lonization Mode: Electron lonization (El) at 70 eV
o Scan Range: m/z 40-400
o Data Analysis:

o lIdentify the 2-Methylundecanal peak in the chromatogram based on its retention time and
mass spectrum (characteristic ions: m/z 41, 57, 71, 85, 113, 141).
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o Construct a calibration curve by plotting the peak area of the 2-Methylundecanal
standard against its concentration.

o Determine the concentration of 2-Methylundecanal in the diluted perfume sample using
the calibration curve.

o Calculate the original concentration in the undiluted perfume, accounting for the dilution
factor.

Workflow for GC-MS Analysis

Preparation

Prepare Standard Solutions Prepare Perfume Sample (Dilution)

Analysis

GC-MS Injection and Data Acquisition

Data Processing

Identify 2-Methylundecanal Peak

!
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!

Quantify Concentration

Click to download full resolution via product page

Caption: Workflow for the quantitative analysis of 2-Methylundecanal using GC-MS.
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Sensory Evaluation Protocol: Triangle Test

This protocol is designed to determine if a perceptible difference exists between two fragrance
formulations, for instance, one containing 2-Methylundecanal and a control.

Objective: To determine if a sensory panel can distinguish between a fragrance containing 2-
Methylundecanal and a control fragrance.

Materials:

e Trained sensory panel (15-20 panelists)

o Odor-free testing environment with controlled temperature and humidity
» Fragrance blotters

o Two fragrance samples (A: Control, B: With 2-Methylundecanal)

e Coding labels

» Data collection forms or software

Procedure:

e Sample Preparation:

o Label three sets of blotters for each panelist. Two blotters will be dipped in one sample,
and one in the other. The combination is randomized for each panelist (e.g., AAB, BBA,
ABA, BAB).

o Dip the blotters into the fragrance oils to a depth of 1 cm and allow the solvent to
evaporate for 30 seconds.

e Testing Protocol:
o Present the three coded blotters to each panelist simultaneously.

o Instruct the panelists to sniff each blotter from left to right.
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o Ask the panelists to identify the sample that is different from the other two.

o A forced-choice method is used; panelists must make a selection.

o Data Analysis:
o Count the number of correct identifications.

o Use a statistical table for triangle tests (based on the binomial distribution) to determine if
the number of correct identifications is statistically significant at a chosen confidence level
(e.g., p <0.05).

Logical Flow of a Triangle Test
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Caption: Logical workflow of a sensory triangle test for fragrance evaluation.
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Olfactory Signaling Pathway

The perception of 2-Methylundecanal, like all odorants, is initiated by its interaction with
olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal cavity.
While the specific ORs that bind to 2-Methylundecanal are not fully elucidated, the general
mechanism of olfactory signal transduction is well-established.

General Olfactory Transduction Cascade:

Binding: 2-Methylundecanal binds to a specific G-protein coupled olfactory receptor (OR).
¢ G-Protein Activation: This binding event activates the associated G-protein (Gaolf).
o Adenylyl Cyclase Activation: Gaolf activates adenylyl cyclase lll.

e CAMP Production: Adenylyl cyclase Ill catalyzes the conversion of ATP to cyclic AMP
(CAMP).

e lon Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

o Depolarization: The opening of CNG channels allows an influx of Na+ and Ca?* ions, leading
to depolarization of the neuron.

» Signal Transmission: This depolarization generates an action potential that is transmitted to
the olfactory bulb in the brain, where the signal is further processed, leading to the
perception of the specific odor.

Olfactory Signaling Pathway for 2-Methylundecanal

Offactory Receptor (OR)

Click to download full resolution via product page

Caption: Simplified diagram of the olfactory signal transduction pathway initiated by 2-
Methylundecanal.
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Stability Considerations

Aldehydes, including 2-Methylundecanal, can be susceptible to oxidation over time, which can
alter the fragrance profile. It is crucial to conduct stability testing on any perfume formulation
containing this ingredient.

Protocol for Accelerated Stability Testing:

¢ Objective: To assess the stability of a fragrance containing 2-Methylundecanal under
accelerated aging conditions.

e Procedure:
o Prepare samples of the final fragrance formulation in its intended packaging.
o Store samples under various conditions:
» Elevated temperature (e.g., 40°C) for 1, 2, and 3 months.
= Exposure to UV light for a specified duration.

» Freeze-thaw cycles (e.g., 24 hours at -10°C followed by 24 hours at 25°C, repeated for
3 cycles).

o At each time point, evaluate the samples for changes in color, clarity, and odor profile
compared to a control sample stored at room temperature in the dark.

o Quantitative analysis using GC-MS can also be performed to monitor the concentration of
2-Methylundecanal and the formation of any degradation products.

Conclusion

2-Methylundecanal remains a vital component in the perfumer's palette, offering a unique
combination of freshness, complexity, and performance. For researchers and scientists, a
comprehensive understanding of its properties, analytical methods for its quantification, and
standardized protocols for its sensory evaluation are essential for its successful application and
for the development of novel fragrance compositions. The provided application notes and
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protocols serve as a foundational guide for exploring the multifaceted role of this important
fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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